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Compound of Interest

Compound Name: Penicillin X Sodium Salt

Cat. No.: B15352664 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the preparation of a stock solution of Penicillin
X Sodium Salt. Adherence to this protocol is crucial for ensuring the stability and biological

activity of the resulting solution for use in various research and drug development applications.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Penicillin X Sodium Salt is
essential for its proper handling and storage. The key properties are summarized in the table

below.
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Property Value Source

Molecular Formula C₁₆H₁₇N₂NaO₅S [1][2]

Molecular Weight 372.37 g/mol [2][3][4]

CAS Number 5985-13-7 [2][3]

Synonyms

4-Hydroxybenzylpenicillin

Sodium Salt, Penicillin III

sodium, p-

Hydroxybenzylpenicillin

sodium

[2][3][5]

Physical Appearance

Assumed to be a white to off-

white crystalline powder,

similar to other penicillin salts.

[6]

Solubility

While specific data for

Penicillin X Sodium Salt is not

readily available, based on the

high water solubility of the

related Penicillin G Sodium

Salt (100 mg/mL), it is

presumed to be soluble in

water.

[7][8]

Storage (Powder) 2-8°C [7][9]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps for preparing a 100 mg/mL stock solution of Penicillin X
Sodium Salt. This concentration is a common starting point for many applications; however,

the concentration can be adjusted based on specific experimental needs.

Materials:

Penicillin X Sodium Salt powder
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Sterile, deionized, or distilled water (or a suitable sterile buffer, e.g., Phosphate Buffered

Saline)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile serological pipettes or micropipettes with sterile tips

Vortex mixer

0.22 µm sterile syringe filter

Sterile syringes

Sterile microcentrifuge tubes or cryovials for aliquoting

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent microbial contamination.

Weighing: Accurately weigh the desired amount of Penicillin X Sodium Salt powder. For a

10 mL stock solution of 100 mg/mL, weigh 1 g of the powder.

Dissolution:

Transfer the weighed powder into a sterile conical tube.

Add a small amount of the sterile solvent (e.g., 5 mL of sterile water for a final volume of

10 mL) to the tube.

Gently vortex the tube at a low to medium speed until the powder is completely dissolved.

Avoid vigorous shaking to prevent foaming.

Once dissolved, add the remaining solvent to reach the final desired volume (e.g., add

another 5 mL of sterile water to reach a total volume of 10 mL).

Sterilization:
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Draw the prepared solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the syringe.

Filter-sterilize the solution into a new sterile conical tube. This step is critical for removing

any potential bacterial contaminants.

Aliquoting and Storage:

Dispense the sterile stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes or cryovials. This minimizes the risk of contamination from repeated

freeze-thaw cycles.

Label each aliquot clearly with the name of the compound, concentration, and date of

preparation.

Store the aliquots at -20°C for long-term storage. For short-term storage (up to one week),

aliquots can be stored at 2-8°C.[7]

Note on Stability: Penicillin solutions can be unstable, and it is highly recommended to use

freshly prepared solutions for optimal results.[10] If using stored solutions, visually inspect for

any signs of precipitation or color change before use.

Experimental Workflow
The following diagram illustrates the key steps in the preparation of a Penicillin X Sodium Salt
stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.sigmaaldrich.com/US/en/product/sigma/penna
https://www.medchemexpress.com/Penicillin_G_sodium_salt.html
https://www.benchchem.com/product/b15352664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15352664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Sterilization

Storage

Weigh Penicillin X
Sodium Salt Powder

Dissolve in Sterile Solvent

Filter-Sterilize with
0.22 µm Filter

Aliquot into Sterile Tubes

Store at -20°C (Long-term)
or 2-8°C (Short-term)

Click to download full resolution via product page

Caption: Workflow for Penicillin X Sodium Salt Stock Solution Preparation.

Signaling Pathway Context (General)
Penicillins, including Penicillin X, are a class of β-lactam antibiotics. Their primary mechanism

of action involves the inhibition of bacterial cell wall synthesis.
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Caption: Simplified MOA of Penicillin X.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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